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Executive Summary

Voriconazole is a second-generation, broad-spectrum triazole antifungal agent widely
prescribed for invasive fungal infections. During hepatic metabolism, it is primarily converted
into Voriconazole N-oxide[1]. In analytical chemistry, pharmacokinetic profiling, and toxicology,
the hydrochloride salt of this metabolite—\Voriconazole N-oxide hydrochloride—is heavily
utilized as a reference standard due to its enhanced stability and solubility profiles[2].

This whitepaper provides an in-depth technical analysis of Voriconazole N-oxide hydrochloride,
detailing its structural identity, toxicological mechanisms (specifically phototoxicity), and a self-
validating LC-MS/MS methodology for its quantification in biological matrices.

Chemical Identity and Structural Elucidation

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b10861173#bc-rfq
https://www.biomol.com/products/chemicals/biochemicals/voriconazole-n-oxide-cay28047-1
https://www.medchemexpress.com/voriconazole-n-oxide-hydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861173?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Voriconazole N-oxide is formed via the N-oxidation of the fluoropyrimidine ring of the parent
drug[3]. While the free base is frequently referenced, analytical standards are often
synthesized as hydrochloride salts to improve handling and dissolution in polar mobile
phases|[2][4].

Structural Properties

e Chemical Name: (aR,[3S)-0-(2,4-Difluorophenyl)-5-fluoro--methyl-a-(1H-1,2,4-triazol-1-
ylmethyl)-1-oxide-4-pyrimidineethanol hydrochloride[5][6].

o CAS Registry Number: (This CAS officially designates the free base but is universally
applied to its hydrochloride formulations in commercial catalogs)[4][5][7].

e SMILES (Free Base):C[O-])(C3=C(C=C(C=C3)F)F)O[8][9].

Quantitative Physicochemical Data

The structural modifications between the parent drug and the N-oxide metabolite drastically
alter its physicochemical behavior, necessitating specific analytical considerations.

Table 1: Physicochemical Properties of Voriconazole N-Oxide
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Causality / Analytical
Property Value L
Significance

Primary identifier for the free
CAS Number 618109-05-0[5] _
base and associated salts[6].

Addition of the oxygen atom
Molecular Formula C16H14F3Ns02 « HCI[5] (+16 Da) and HCI (+36.46 Da)
shifts the mass[2].

Critical for calculating exact
] 365.31 g/mol (Base)[5] 401.77 ] ]
Molecular Weight precursor ion masses in mass
g/mol (HCI salt)[2]
spectrometry[2][5].

The HCI salt formulation
» ] ) improves solubility in
Solubility Slightly soluble in Methanol[1] T
agueous/organic mixtures

used in LC[2].

Dictates the ionization state;
pKa ~11.22 (Predicted)[4] the basic nitrogen facilitates
positive mode ESI-MS[4].

Metabolic Pathway & Pharmacokinetics

Voriconazole undergoes extensive hepatic metabolism, with less than 2% of the dose excreted
unchanged in urine. The primary metabolic route is the N-oxidation of the fluoropyrimidine ring,
catalyzed predominantly by[1][4].

Because CYP2C19 exhibits significant genetic polymorphism, quantifying the ratio of
Voriconazole to Voriconazole N-oxide in plasma provides a highly reliable biomarker for
phenotyping a patient's metabolic capacity[2]. Poor metabolizers exhibit lower N-oxide levels,
leading to toxic accumulation of the parent drug.
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Fig 1: Hepatic metabolism of Voriconazole to Voriconazole N-oxide via CYP450 enzymes.

Toxicological Relevance: Phototoxicity

While Voriconazole N-oxide exhibits minimal antifungal activity[4], it is highly clinically relevant
due to its toxicological profile. Long-term voriconazole therapy is uniquely associated with
severe phototoxicity and an increased risk of cutaneous squamous cell carcinoma
(photocarcinogenicity)[9][10].

Mechanistically, Voriconazole N-oxide accumulates in the epidermis. While it does not directly
sensitize keratinocytes to ultraviolet B (UVB) radiation[10], exposure to UVB degrades the N-
oxide into highly reactive photoproducts. These secondary photoproducts subsequently
sensitize the skin to ultraviolet A (UVA) radiation, leading to severe oxidative stress and DNA
damage[9].
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Fig 2: Mechanism of Voriconazole N-oxide induced phototoxicity and UVA sensitization.
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Analytical Methodologies: LC-MS/MS Quantification
Protocol

To accurately quantify Voriconazole N-oxide hydrochloride in clinical samples, a highly specific
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method is required.

The following protocol is designed as a self-validating system. By incorporating a stable
isotope-labeled internal standard (Voriconazole-d3) prior to any extraction steps, any
volumetric errors, matrix ion suppression, or extraction inefficiencies are proportionally mirrored
in the internal standard signal. This ensures the final calculated concentration remains absolute
and reliable.

Plasma Sample Protein Precipitation Centrifugation UHPLC Separation MS/MS Detection
+ Internal Std (Acetonitrile) (14,0009, 10 min) (C18 Column) (MRM Mode)

Click to download full resolution via product page

Fig 3: Self-validating LC-MS/MS workflow for Voriconazole N-oxide quantification.

Step-by-Step Experimental Protocol

o Sample Preparation & Internal Standardization:

o Action: Aliquot 50 pL of human plasma into a microcentrifuge tube. Add 10 pL of Internal
Standard (Voriconazole-d3, 1 pg/mL).

o Causality: The internal standard must be added before extraction to account for analyte
loss during subsequent steps, establishing the self-validating recovery metric.

e Protein Precipitation:

o Action: Add 150 pL of ice-cold Acetonitrile containing 0.1% Formic Acid. Vortex vigorously
for 30 seconds.

o Causality: Acetonitrile rapidly denatures plasma proteins. The addition of formic acid
ensures the basic nitrogen atoms of the N-oxide remain protonated, maximizing its
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partition into the organic-aqueous supernatant.

o Centrifugation:
o Action: Centrifuge the mixture at 14,000 x g for 10 minutes at 4°C.

o Causality: High-speed centrifugation tightly pellets the denatured proteins, preventing
UHPLC column clogging and reducing matrix-induced ion suppression in the MS source.

e Chromatographic Separation (UHPLC):

o Action: Inject 5 uL of the supernatant onto a sub-2 um C18 column (e.g., 50 mm x 2.1 mm,
1.7 pum) maintained at 40°C. Use a gradient elution of Water (0.1% Formic Acid) and
Acetonitrile (0.1% Formic Acid).

o Causality: The hydrophobic C18 stationary phase effectively resolves the polar N-oxide
metabolite from the highly lipophilic parent drug. The acidic mobile phase promotes
efficient droplet desolvation and ionization.

e Mass Spectrometry Detection (ESI-MS/MS):

o Action: Operate the mass spectrometer in Positive Electrospray lonization (ESI+) mode
using Multiple Reaction Monitoring (MRM).

Table 2: LC-MS/MS MRM Transitions and Parameters
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Causality /
Analyte Precursor lon (m/z) Product lon (m/z) .
Rationale

Cleavage of the N-
oxidized
fluoropyrimidine ring

Voriconazole N-oxide 366.1 [M+H]* 224.1 yields a highly stable,
specific fragment for
accurate

quantification.

The deuterium label
ensures identical
chromatographic
Voriconazole-d3 (1S) 353.1 [M+H]* 284.1 retention time while
providing distinct
mass resolution to

prevent cross-talk.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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